Ethyl 4-ethyloxazole-5-carboxylate

• IUPAC Name: ethyl 4-ethyl-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C8H11NO3/c1-3-6-7(12-5-9-6)8(10)11-4-2/h5H,3-4H2,1-2H3
• InChI Key: UNLFVISJUBINTN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(OC=N1)C(=O)OCC
• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol

Description

Physical And Chemical Properties Analysis

Ethyl 4-ethyloxazole-5-carboxylate is a solid substance. The related compound, Ethyl 4-methyloxazole-5-carboxylate, has a molecular weight of 155.15, and it is stored at refrigerator temperatures.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 4-ethyloxazole-5-carboxylate has been used as a precursor in the synthesis of various chemical compounds. For example, it served as a starting material in the synthesis of 2-aminoethyl-5-carbethoxythiazoles, where a Michael-like addition strategy was employed (Boy & Guernon, 2005).
• Additionally, this compound has been modified and synthesized using readily available materials, leading to the creation of new compounds with potential antimicrobial activities. The structures of these synthesized derivatives were confirmed using various spectral techniques (Desai, Bhatt, & Joshi, 2019).

Structural and Chemical Analysis

• In terms of chemical analysis, the crystal structure of ethyl 2-amino­oxazole-5-carboxyl­ate, a related compound, has been studied. This structure consists of planar sheets connected by intermolecular hydrogen bonding, providing insights into the molecular interactions of such compounds (Kennedy, Khalaf, Suckling, & Waigh, 2001).

Chemical Transformations

• Ethyl 4-ethyloxazole-5-carboxylate has been utilized in various chemical transformations. For instance, it has been directly and regioselectively alkenylated, benzylated, and alkylated, showcasing its versatility in organic synthesis (Verrier, Hoarau, & Marsais, 2009).
• It has also been a part of novel synthetic routes towards 2-(hetero)arylated and 2,5-di(hetero)arylated oxazoles, demonstrating its application in the synthesis of natural products (Verrier, Martin, Hoarau, & Marsais, 2008).

Safety and Hazards

Ethyl 4-methyloxazole-5-carboxylate, a related compound, is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

2-Chloro-3-oxo-pentanoic acid ethyl ester (13.5 g) was dissolved in 75 ml of 95% formic acid. Ammonium formate (27.6 g) was added and the reaction heated at reflux under nitrogen for 6 hours. After cooling to room temperature the reaction mixture was evaporated and the residue extracted with ether (3×50 ml). Combined ether extracts were washed with water and brine, dried (MgSO4), filtered and evaporated to give a crude oil (9 g). The oil was purified by chromatography on silica gel, eluting with CH2Cl2/MeOH 99:1, providing the title compound (3.77 g) as a pale brown oil.

Synthesis routes and methods II

Procedure details

Ethyl 2-chloro-3-oxopentanoate (29.2 g, 0.164 mol) prepared by the method of E. A. Falco, P. B. Russell and G. H. Hitchings, J. Am. Chem. Soc 1951, 73, 3753, and ammonium formate (60 g, 0.95 mol ) were heated in 100% formic acid (180 ml ) under reflux for 5 h. The cooled mixture was diluted with water (300 ml) and diethyl ether (200 ml), then neutralised with aqueous sodium hydroxide (5M). The layers were separated and the aqueous layer extracted with more ether (4×200 ml). The combined ether layers were dried over magnesium sulphate and the solvent removed by distillation at atmospheric pressure. Vacuum distillation of the residue yielded the desired oxazole (11.2 g, 40%) b.p. 100°-106° (7 mm). This was contaminated with starting material. An analytical sample, obtained by extracting into 5M sulphuric acid, had b.p. 97°-98° (7 mm) . (Found C, 56.64; H, 6.63; N, 8.24; C8H11NO3 requires: C, 56.80; H, 6.55; N, 6.28%); m/e 169 (M+); δ (360 MHz, CDCl3) 1.27 (3H, J=7.5 Hz, ArCH2CH3); 1.40 (3H, t, J=7 Hz, CO2CH2CH3); 2.91 (2H, q, J=7.5 Hz, arCH2CH3); 4.40 (2H, q, J=7 Hz, CO2CH2CH3); 7.89 (1H, s, ArH).